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Compound of Interest

Compound Name: (3-Bromopropyl)benzene

Cat. No.: B042933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (3-Bromopropyl)benzene, a

versatile chemical intermediate with significant applications in organic synthesis, medicinal

chemistry, and materials science. The document details its physicochemical properties,

synthesis and reaction protocols, key applications, and safety information, presented in a

format tailored for scientific and research professionals.

Physicochemical and Spectroscopic Data
(3-Bromopropyl)benzene, also known as 3-Phenylpropyl bromide, is a halogenated

monoaromatic compound.[1] Its utility as a synthetic building block stems from the reactivity of

the terminal bromine atom attached to a flexible three-carbon chain, which is bonded to a

benzene ring.[2]

Table 1: Physicochemical Properties of (3-Bromopropyl)benzene
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Property Value Source(s)

CAS Number 637-59-2 [1][2][3]

Molecular Formula C₉H₁₁Br [1][2][3]

Molecular Weight 199.09 g/mol [1][2][3]

Appearance
Clear, colorless to light yellow

liquid
[1][2][4]

Boiling Point 237-238 °C [2]

Density 1.31 g/mL at 25°C [2]

Vapor Pressure 0.06 mmHg [1]

Water Solubility Insoluble [5][6]

Solubility Soluble in organic solvents [5][6]

Octanol/Water Partition

Coefficient (LogP)
3.0141 [3]

Table 2: Spectroscopic Data Summary

Spectroscopic Technique Key Data Points Source(s)

Mass Spectrometry (GC-MS)
m/z Top Peak: 91; 2nd

Highest: 92; 3rd Highest: 198
[1][7]

¹H NMR & ¹³C NMR
Spectra available from various

sources
[1][7]

Infrared (IR) Spectroscopy
Spectra available from various

sources
[8][9]

Synthesis and Experimental Protocols
(3-Bromopropyl)benzene is most commonly synthesized via the bromination of an alkene

precursor. Industrial production may utilize catalysts to improve reaction efficiency.[2]
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Synthesis from 3-Phenylpropene
The compound can be synthesized through the addition of hydrogen bromide (HBr) across the

double bond of 3-phenylpropene.[2] This reaction proceeds under controlled conditions to

ensure selective formation of the desired product.

3-Phenylpropene + HBr Bromination Reaction
(Controlled Conditions)

Addition Crude (3-Bromopropyl)benzene

Click to download full resolution via product page

General Synthesis Pathway.

Experimental Protocol: Synthesis via Hydrobromination

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser, dissolve 3-phenylpropene in a suitable inert solvent

(e.g., dichloromethane).

Addition of HBr: Cool the solution in an ice bath. Slowly add a solution of hydrogen bromide

in acetic acid or bubble HBr gas through the solution. Maintain the temperature below 10°C

during the addition.

Reaction Monitoring: Monitor the reaction progress using Thin-Layer Chromatography (TLC)

or Gas Chromatography (GC) until the starting material is consumed.

Workup: Quench the reaction by slowly adding it to a cold aqueous solution of sodium

bicarbonate. Separate the organic layer.

Purification: Wash the organic layer successively with water and brine. Dry the organic layer

over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced

pressure to yield the crude product.

Final Purification: Purify the crude product by fractional distillation under reduced pressure to

obtain pure (3-Bromopropyl)benzene.[2]
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Industrial Purification Workflow
For industrial-scale production, a rigorous purification process is employed to ensure high

purity of the final product.[2]

Crude Product

Wash with conc. H₂SO₄

Wash with Water

Wash with Na₂CO₃ solution

Dry over Anhydrous Agent

Fractional Distillation

Purified (3-Bromopropyl)benzene

Click to download full resolution via product page

Industrial Purification Workflow.

Chemical Reactivity and Applications
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The presence of the bromine atom, an excellent leaving group, makes (3-
Bromopropyl)benzene a valuable electrophilic reagent for introducing the 3-phenylpropyl

moiety into various molecules, primarily through nucleophilic substitution reactions.[2][10]

Key Reaction Pathways

(3-Bromopropyl)benzene

Nucleophilic
Substitution Product

(e.g., R-Nu)

  + Nucleophile (Nu⁻)
(SN2 Mechanism)  

Elimination Product
(Allylbenzene)

  + Strong Base
(E2 Mechanism)  

Click to download full resolution via product page

Core Reactivity of (3-Bromopropyl)benzene.

Nucleophilic Substitution Reactions
(3-Bromopropyl)benzene is an ideal substrate for Sₙ2 reactions, where it acts as an

electrophile to alkylate nucleophiles such as amines, thiols, and alkoxides.[10]

Experimental Protocol: N-Alkylation of 1-Boc-piperazine (A key step in the synthesis of

Vanoxerine)[11]

Reaction Setup: Dissolve 1-Boc-piperazine and (3-Bromopropyl)benzene in an appropriate

polar aprotic solvent, such as acetonitrile or DMF, in a round-bottom flask.

Base Addition: Add a non-nucleophilic base, such as potassium carbonate (K₂CO₃) or

diisopropylethylamine (DIPEA), to act as a proton scavenger.

Reaction Conditions: Heat the mixture with stirring (e.g., at 60-80°C) and monitor the

reaction by TLC.
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Workup: After completion, cool the reaction mixture, filter off the solids, and remove the

solvent under reduced pressure.

Extraction: Dissolve the residue in an organic solvent like ethyl acetate and wash with water

and brine.

Purification: Dry the organic layer, concentrate it, and purify the resulting product using

column chromatography on silica gel.

Elimination Reactions
When treated with a strong, sterically hindered base, (3-Bromopropyl)benzene undergoes an

E2 elimination reaction to yield allylbenzene.[12]

Experimental Protocol: Dehydrobromination to Allylbenzene

Reaction Setup: In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve (3-Bromopropyl)benzene in a dry aprotic solvent like tetrahydrofuran (THF).

Base Addition: Add a solution of a strong base, such as potassium tert-butoxide, to the flask

at room temperature.

Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating.

Monitor its progress by GC or TLC.

Workup: Quench the reaction by carefully adding water. Extract the product with an organic

solvent such as diethyl ether.

Purification: Wash the combined organic extracts with brine, dry over an anhydrous drying

agent, and remove the solvent. The resulting allylbenzene can be further purified by

distillation.

Applications in Drug Discovery and Materials Science
This compound is a crucial building block for a range of high-value molecules:

Pharmaceuticals: It is used in the synthesis of potential therapeutic agents.[2]
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Vanoxerine: A key intermediate is formed by reacting (3-Bromopropyl)benzene with 1-

Boc-piperazine.[11] Vanoxerine is a dopamine reuptake inhibitor investigated for treating

cocaine dependence.[11]

MAO-B Inhibitors: Serves as a precursor for quinolinone derivatives that act as selective

inhibitors of monoamine oxidase B (MAO-B), a target for neurodegenerative diseases.[2]

PTP Inhibitors: Derivatives have been studied for their ability to inhibit protein tyrosine

phosphatases (PTPs), which are linked to diseases like cancer and diabetes.[2]

Antimicrobial Agents: Used to synthesize MraY inhibitors and other novel antibacterial

candidates.[2]

Materials Science: The compound is used to functionalize materials, leading to the

development of tailored polymers and specialty chemicals with controlled properties.[2]

Pharmaceutical Applications

(3-Bromopropyl)benzene
(Building Block)

Vanoxerine Intermediate

MAO-B Inhibitors

PTP Inhibitors

Dopamine Reuptake
Inhibitor

Neurodegenerative
Disease Target
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Target
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Key Applications in Drug Discovery.
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Safety and Handling
(3-Bromopropyl)benzene is an irritant and should be handled with appropriate safety

precautions in a laboratory setting.

Table 3: GHS Hazard Information

Hazard Code Description Source(s)

H302 Harmful if swallowed [1][13]

H315 Causes skin irritation [1][13]

H319 Causes serious eye irritation [1][13]

H335 May cause respiratory irritation [1][13]

Recommended Handling Procedures:

Use only in a well-ventilated area, preferably within a chemical fume hood.[13][14]

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), safety goggles or a face shield, and a lab coat.[13][14]

Avoid breathing vapors or mist.[13][15]

Avoid contact with skin and eyes.[14] In case of contact, rinse immediately and thoroughly

with water.[13]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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